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molecular formula C12H10N4S B8758290 2-(Benzylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine

2-(Benzylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine

Cat. No. B8758290
M. Wt: 242.30 g/mol
InChI Key: QBNAOWLPAXLFLO-UHFFFAOYSA-N
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Patent
US04818273

Procedure details

A solution of 2.0 g (9.6 mmol) of 3-amino-5-benzylthio-1,2,4-triazole and 2.3 ml (9.6 mmol) of malonaldehyde bis(diethylacetate) in 20 ml of glacial acetic acid was heated at reflux for 17 hours. After cooling to room temperature, the solvent was removed by evaporation at reduced pressure. The brown solid residue was recrystallized from isopropyl alcohol to afford 0.4 g (17%) of the desired product as a light brown crystalline solid, m.p. 104°-106° C. IR and 1H NMR spectra were consistent with the assigned structure.
Name
3-amino-5-benzylthio-1,2,4-triazole
Quantity
2 g
Type
reactant
Reaction Step One
Name
malonaldehyde bis(diethylacetate)
Quantity
2.3 mL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
20 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
17%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:6]=[C:5]([S:7][CH2:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[NH:4][N:3]=1.[CH2:15]([CH:17](CC)C(O)=O)[CH3:16].C(C(CC)C(O)=O)C.C(=O)CC=O>C(O)(=O)C>[CH2:8]([S:7][C:5]1[N:6]=[C:2]2[N:1]=[CH:16][CH:15]=[CH:17][N:3]2[N:4]=1)[C:9]1[CH:10]=[CH:11][CH:12]=[CH:13][CH:14]=1 |f:1.2.3|

Inputs

Step One
Name
3-amino-5-benzylthio-1,2,4-triazole
Quantity
2 g
Type
reactant
Smiles
NC1=NNC(=N1)SCC1=CC=CC=C1
Name
malonaldehyde bis(diethylacetate)
Quantity
2.3 mL
Type
reactant
Smiles
C(C)C(C(=O)O)CC.C(C)C(C(=O)O)CC.C(CC=O)=O
Name
acetic acid
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 17 hours
Duration
17 h
CUSTOM
Type
CUSTOM
Details
the solvent was removed by evaporation at reduced pressure
CUSTOM
Type
CUSTOM
Details
The brown solid residue was recrystallized from isopropyl alcohol

Outcomes

Product
Name
desired product
Type
product
Smiles
C(C1=CC=CC=C1)SC1=NN2C(N=CC=C2)=N1
Measurements
Type Value Analysis
AMOUNT: MASS 0.4 g
YIELD: PERCENTYIELD 17%
YIELD: CALCULATEDPERCENTYIELD 17.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.